Olanzapine-d8

Specification

• Description: Olanzapine-d8 is intended for use as an internal standard for the quantification of olanzapine by GC- or LC-MS. Olanzapine is an atypical antipsychotic that binds to dopamine D1, D2, and D4 receptors (Kis = 31, 11, and 27 nM, respectively) as well as the serotonin (5-HT) receptor subtypes 5-HT2A, 5-HT2C, and 5-HT3 (Kis = 4, 11, and 57 nM, respectively). It also binds to M1 muscarinic acetylcholine, α1-adrenergic, and histamine H1 receptors (Kis = 2, 19, and 7 nM, respectively). Olanzapine (0.5 mg/kg, i.p.) decreases immobility time in the forced swim test in non-stressed and prenatally-stressed rats, indicating antidepressant-like activity. It also decreases the number of avoidances made in the conditioned avoidance response test in rats when administered at doses of 0.5 and 1 mg/kg. Formulations containing olanzapine have been used in the treatment of schizophrenia and bipolar disorder.; An isotope labelled of Olanzapine. Olanzapine is an antipsychotic medication used to treat schizophrenia.
• CAS No.: 1093380-13-2
• Molecular Formula: C17H20N4S
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 2-methyl-4-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine
• Standard InChI: InChI=1S/C17H20N4S/c1-12-11-13-16(21-9-7-20(2)8-10-21)18-14-5-3-4-6-15(14)19-17(13)22-12/h3-6,11,19H,7-10H2,1-2H3/i7D2,8D2,9D2,10D2
• Standard InChI Key: KVWDHTXUZHCGIO-UFBJYANTSA-N
• Isomeric SMILES: [2H]C1(C(N(C(C(N1C)([2H])[2H])([2H])[2H])C2=NC3=CC=CC=C3NC4=C2C=C(S4)C)([2H])[2H])[2H]
• SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C
• Canonical SMILES: CC1=CC2=C(S1)NC3=CC=CC=C3N=C2N4CCN(CC4)C